Cas no 15202-50-3 (Carbamic acid, thio-, S,S-diester with N,N'-m-phenylenebis[2-mercaptoacetamide](8CI))

• Product Name: Carbamic acid, thio-, S,S-diester with N,N'-m-phenylenebis[2-mercaptoacetamide](8CI)
• CAS No: 15202-50-3
• MF: C₁₂H₁₄N₄O₄S₂
• MW: 342.393959522247
• CID: 235404
• PubChem ID: 241664
• Update Time: 2025-04-19

Carbamic acid, thio-, S,S-diester with N,N'-m-phenylenebis[2-mercaptoacetamide](8CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, thio-, S,S-diester with N,N'-m-phenylenebis[2-mercaptoacetamide](8CI)
• S-[2-[3-[(2-carbamoylsulfanylacetyl)amino]anilino]-2-oxo-ethyl] carbamothioate
• DTXSID50934402
• N,N'-(1,3-Phenylene)bis(2-{[hydroxy(imino)methyl]sulfanyl}ethanimidic acid)
• NSC49433
• 15202-50-3
• NSC-49433

• Inchi： 1S/C12H14N4O4S2/c13-11(19)21-5-9(17)15-7-2-1-3-8(4-7)16-10(18)6-22-12(14)20/h1-4H,5-6H2,(H2,13,19)(H2,14,20)(H,15,17)(H,16,18)
• InChI Key： VECYFHZYPXNCRC-UHFFFAOYSA-N
• SMILES： S(C(N)=O)CC(NC1C=CC=C(C=1)NC(CSC(N)=O)=O)=O

Computed Properties

• Exact Mass: 342.04582
• Monoisotopic Mass: 342.04564729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 195Ų

Experimental Properties

• PSA: 144.38
• LogP: 2.73400